Cas no 1806355-50-9 (2,3-Dibromo-5-fluorophenylacetic acid)

• Product Name: 2,3-Dibromo-5-fluorophenylacetic acid
• CAS No: 1806355-50-9
• MF: C₈H₅Br₂FO₂
• MW: 311.930504560471
• MDL: MFCD28784876
• CID: 4707676
• Update Time: 2025-08-01

2,3-Dibromo-5-fluorophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Dibromo-5-fluorophenylacetic acid

• MDL： MFCD28784876
• Inchi： 1S/C8H5Br2FO2/c9-6-3-5(11)1-4(8(6)10)2-7(12)13/h1,3H,2H2,(H,12,13)
• InChI Key： GZGUIUJWHFUNRD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(=CC=1CC(=O)O)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 201
• Topological Polar Surface Area: 37.3

Additional information on 2,3-Dibromo-5-fluorophenylacetic acid

2,3-Dibromo-5-fluorophenylacetic Acid: A Comprehensive Overview

2,3-Dibromo-5-fluorophenylacetic acid, with the CAS number 1806355-50-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine and fluorine atoms, along with an acetic acid group. The presence of these halogens imparts distinct chemical properties, making it a valuable molecule for various applications.

The synthesis of 2,3-dibromo-5-fluorophenylacetic acid involves a series of carefully designed reactions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the reaction while maintaining high efficiency. This approach not only reduces reaction time but also minimizes the formation of unwanted byproducts.

The structural features of this compound make it a promising candidate for drug development. The bromine and fluorine substituents on the phenyl ring contribute to its lipophilicity and bioavailability, which are critical properties for potential pharmaceutical agents. Moreover, the acetic acid group provides a site for further functionalization, enabling the creation of derivatives with enhanced biological activity.

Recent research has highlighted the potential of 2,3-dibromo-5-fluorophenylacetic acid as an inhibitor of certain enzymes involved in disease pathways. For example, studies have shown that this compound exhibits inhibitory activity against kinases associated with cancer progression. This finding underscores its potential as a lead compound for anti-cancer drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. Its ability to inhibit specific microbial enzymes makes it a candidate for developing new classes of pesticides and fungicides. Researchers are exploring its efficacy against various plant pathogens, with promising results indicating its potential as an environmentally friendly alternative to traditional chemicals.

The environmental impact of 2,3-dibromo-5-fluorophenylacetic acid is another area of active research. Studies are being conducted to assess its biodegradability and toxicity to aquatic organisms. Understanding these properties is crucial for ensuring that any commercial applications do not pose risks to ecosystems or human health.

In conclusion, 2,3-dibromo-5-fluorophenylacetic acid is a versatile compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structure and chemical properties make it a valuable tool for researchers in various fields. As ongoing studies continue to uncover new insights into its biological activity and environmental behavior, this compound holds great promise for future innovations in science and technology.